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Compound of Interest

Compound Name: BiP inducer X
CAS No.: 101714-41-4
Cat. No.: B1667539
Get Quote
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Application Notes and Protocols: BiP Inducer X

For Researchers, Scientists, and Drug Development Professionals

Abstract

BiP inducer X (BIX) is a small molecule that acts as a selective inducer of the Binding
immunoglobulin Protein (BiP), also known as GRP78 or HSPAS.[1][2] BIX has been identified
as an effective inhibitor of endoplasmic reticulum (ER) stress.[3][4] It functions by up-regulating
BiP expression, which in turn helps to protect cells, particularly neurons, from ER stress-
induced apoptosis.[3][4][5] This document provides detailed information on the solubility of BiP
inducer X, protocols for its preparation and use in both in vitro and in vivo experimental
settings, and an overview of its mechanism of action.

Chemical and Physical Properties
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Property Value

Molecular Formula CoH7NOsS
Molecular Weight 209.22 g/mol [1][3]
CAS Number 101714-41-4
Appearance Powder

Solubility and Solvent Preparation

Proper dissolution of BiP inducer X is critical for experimental success. The solubility varies
significantly between in vitro and in vivo applications.

In Vitro Solubility

For cell culture experiments, Dimethyl sulfoxide (DMSO) is the recommended solvent.[1][3]

] Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)

Use of fresh, high-
quality DMSO is
recommended as
moisture can reduce
DMSO 42 - 50 200.74 - 238.98 solubility.[1] Ultrasonic
treatment may be
necessary to achieve

complete dissolution.

[3][6]

Table 1: In Vitro Solubility of BiP Inducer X.

In Vivo Solubility

For animal studies, a multi-component solvent system is required to ensure bioavailability and

minimize toxicity.
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Final Molar
Solvent System Concentration Concentration Preparation Notes
(mg/mL) (mM)
10% DMSO in 90% Add DMSO first, then
(20% SBE-B-CD in >25 >11.95 the SBE-B-CD
saline) solution.[3][6]

A typical preparation

) involves dissolving
Varies based on o )
DMSO, PEG300, ] ] ] BiP inducer X in
desired final Varies )
Tween80, ddH20 DMSO, then adding

concentration
PEG300, Tween80,
and finally ddH20.[1]

Varies based on A stock solution in
DMSO and Corn Oil desired final Varies DMSO is diluted into
concentration corn oil.[1]

Table 2: In Vivo Solvent Systems for BiP Inducer X.

Mechanism of Action

BiP inducer X selectively upregulates the expression of BiP/GRP78, a key chaperone protein
in the ER.[1][4] This induction is mediated through the Activating Transcription Factor 6 (ATF6)
pathway, one of the three branches of the Unfolded Protein Response (UPR).[3][7][8] Unlike
general ER stress inducers, BIX preferentially activates the ATF6 pathway with only slight
effects on the IRE1 and PERK pathways.[8][9] This selective action leads to an increase in the
protein folding capacity of the ER, thereby mitigating ER stress and protecting cells from
apoptosis.[3][5]
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Caption: Mechanism of BiP Inducer X Action.

Experimental Protocols

The following are generalized protocols. Researchers should optimize concentrations and
incubation times for their specific cell lines or animal models.

In Vitro Stock Solution Preparation

o Aseptically weigh the desired amount of BiP inducer X powder.

Add fresh, anhydrous DMSO to the powder to achieve a high-concentration stock solution
(e.g., 25 mM, 42 mg/mL, or 50 mg/mL).[1][4][6]

If necessary, use an ultrasonic bath to ensure complete dissolution.[3][6]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store stock solutions at -20°C for up to one month or at -80°C for up to six months.[3][4][6]
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In Vitro Cell Treatment Protocol

Culture cells to the desired confluency in appropriate growth medium.

Dilute the BIiP inducer X stock solution to the final desired working concentration (e.g., 5
M) in fresh cell culture medium.[3][4]

Remove the old medium from the cells and replace it with the medium containing BiP
inducer X.

Incubate the cells for the desired period (e.g., 0-12 hours).[3][4]

Proceed with downstream analysis, such as Western blotting for BiP expression or cell
viability assays.

Preparation Cell Treatment

(Weigh BiP Inducer X) Culture Cells
Add DMSO (Dilute BIX in Medium)
Treat Cells

Incubate

Ultrasonicate (if needed)

l

Aliquot and Store (-80°C)

Ane%ysis

Downstream Analysis
(e.g., Western Blot, Viability Assay)
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Caption:In Vitro Experimental Workflow.

In Vivo Solution Preparation

Method 1: SBE-B-CD Formulation[3][4][6]

e Prepare a 20% (w/v) solution of SBE-3-CD in sterile saline. Ensure it is fully dissolved and

clear.
o Prepare a stock solution of BiP inducer X in DMSO (e.g., 25 mg/mL).

o To prepare the final dosing solution, add 1 part of the DMSO stock to 9 parts of the 20%
SBE-3-CD solution (resulting in a 10% DMSO final concentration).

e Mix thoroughly until a clear solution is obtained.
Method 2: PEG300/Tween80 Formulation[1]

Dissolve BIP inducer X in DMSO to create a concentrated stock (e.g., 42 mg/mL).

For a 1 mL final solution, take 50 pL of the DMSO stock and add it to 400 puL of PEG300. Mix

until clear.

Add 50 pL of Tween80 to the mixture and mix until clear.

Add 500 pL of sterile ddH20 to bring the final volume to 1 mL.

This solution should be used immediately.

In Vivo Administration

The route and dosage of administration will depend on the animal model and experimental
design. For example, a 20 ug dose has been used in mice to study cerebral infarction.[3][6]
Administration can be via intraperitoneal injection, intravenous injection, or oral gavage,
depending on the formulation.
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Applications

BiP inducer X is a valuable tool for studying the role of ER stress in various pathological
conditions. Its ability to selectively induce BiP makes it useful for:

o Neuroprotection: Protecting neurons from ER stress-induced cell death in models of
neurodegenerative diseases and cerebral ischemia.[3][4]

o Kidney Injury: Ameliorating acute kidney injury by reducing ER stress in renal cells.[9]

o Metabolic Disorders: Investigating the role of ER stress in conditions like diabetes, where it
can protect microglial cells from hyperglycemia-induced apoptosis.[5]

o Rheumatoid Arthritis: Studying the pathogenic role of BiP in inflammatory diseases.[3]

Storage and Stability

e Powder: Store at -20°C for up to 3 years.[3][6]

 In Solvent: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[3]
[4][6] It is highly recommended to aliquot stock solutions to avoid multiple freeze-thaw
cycles.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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